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Compound of Interest

Compound Name: Benzofuran-4-carbonitrile

Cat. No.: B1281937 Get Quote

Essential Safety and Handling Guide for
Benzofuran-4-carbonitrile
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No specific Safety Data Sheet (SDS) for Benzofuran-4-carbonitrile was publicly

available at the time of this writing. The following guidance is based on the safety profiles of

structurally similar benzofuran derivatives and general best practices for handling hazardous

chemicals. It is imperative to consult the specific SDS provided by the supplier for Benzofuran-
4-carbonitrile before handling the substance and to perform a risk assessment for your

specific laboratory conditions.

This guide provides essential safety and logistical information for the handling and disposal of

Benzofuran-4-carbonitrile, a compound that requires careful management in a laboratory

setting. Due to its chemical structure, which includes a benzofuran ring and a nitrile group, it

should be handled as a potentially hazardous substance.

Hazard Identification and Risk Assessment
Benzofuran derivatives and nitriles can present a range of health hazards. Based on data from

similar compounds, Benzofuran-4-carbonitrile should be treated as a substance that may

cause skin, eye, and respiratory irritation.[1][2] Some benzofuran compounds are also

suspected of causing cancer.[3] The nitrile functional group can also introduce toxicity.
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Therefore, it is crucial to handle this compound with appropriate engineering controls and

personal protective equipment to minimize exposure.

Quantitative Safety Data
No specific occupational exposure limits (OELs) have been established for Benzofuran-4-
carbonitrile or its close analogs.[1][3] The following table summarizes available data for

related compounds to provide a conservative estimate of potential hazards.

Parameter Value Compound Source

Appearance Solid (predicted)
Benzofuran-4-

carbonitrile
[4]

Molecular Weight 143.14 g/mol
Benzofuran-4-

carbonitrile
[4]

Oral LD50 (Rat) 1.0 ± 0.2 g/kg Benzonitrile [5]

Dermal LD50 (Rabbit) 1.2 ± 0.1 g/kg Benzonitrile [5]

Hazards

Causes skin irritation,

serious eye irritation,

and may cause

respiratory irritation.[1]

[2] Suspected of

causing cancer.[3]

Benzofuran

Derivatives
[1][2][3]

Operational and Disposal Plan
This section provides a step-by-step guide for the safe handling of Benzofuran-4-carbonitrile,

from preparation to disposal.

Engineering Controls
Ventilation: All handling of Benzofuran-4-carbonitrile powder should be conducted in a

certified chemical fume hood to minimize inhalation exposure.[6]
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Designated Area: A designated area within the laboratory should be clearly marked for the

handling of this compound. This area should be equipped with all necessary safety

equipment.

Eyewash and Safety Shower: An operational and easily accessible eyewash station and

safety shower are mandatory in the vicinity of the handling area.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is required to prevent skin, eye, and respiratory exposure.

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, minimum 4mil

thickness).[6] Consider double-

gloving.

To prevent skin contact. Check

glove manufacturer's

compatibility chart.

Eye and Face Protection
Chemical splash goggles and

a face shield.[6]

To protect eyes and face from

splashes and airborne

particles.

Body Protection

A lab coat with long sleeves

and tight-fitting cuffs.[6]

Consider a disposable gown

for larger quantities.

To protect skin and clothing

from contamination.

Respiratory Protection

If there is a risk of generating

dust that cannot be controlled

by the fume hood, a NIOSH-

approved respirator is

required.[7]

To prevent inhalation of

hazardous dust.

Experimental Protocol: Handling Procedure
Preparation: Before handling, ensure the designated area is clean and uncluttered. All

necessary equipment, including a spill kit, should be readily available.
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Weighing: If possible, weigh the powder inside the fume hood.[8] If the balance is outside,

tare a sealed container, add the powder inside the hood, and then re-weigh the sealed

container.

Handling: Keep the container with Benzofuran-4-carbonitrile closed as much as possible.

[8] Avoid actions that could generate dust.

Post-Handling: After handling, decontaminate all surfaces with an appropriate solvent and

then a soap and water solution.[8] Wash hands thoroughly with soap and water.

Spill and Emergency Procedures
Minor Spill: For a small spill within the fume hood, carefully clean it up using absorbent pads.

Place all contaminated materials in a sealed bag for hazardous waste disposal.

Major Spill: In case of a large spill, evacuate the area and alert the appropriate emergency

response personnel.

Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1]

Remove contaminated clothing.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open.[1]

Inhalation: Move the affected person to fresh air.[1]

In all cases of exposure, seek immediate medical attention.[1]

Disposal Plan
Waste Collection: All waste contaminated with Benzofuran-4-carbonitrile, including

disposable PPE, weighing papers, and cleaning materials, must be collected as hazardous

waste.[6]

Waste Container: Use a dedicated, sealed, and clearly labeled container for hazardous

waste.
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Disposal: Dispose of the hazardous waste through your institution's environmental health

and safety office, following all local, state, and federal regulations.[3] Do not dispose of this

chemical down the drain.

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Benzofuran-4-
carbonitrile.

1. Preparation 2. Handling (in Fume Hood) 3. Decontamination & Doffing 4. Waste Disposal

Don PPE Prepare Designated Area Weigh CompoundProceed to Handling Transfer/Use Compound Decontaminate SurfacesComplete Handling Doff PPE Collect Hazardous WasteSegregate Waste Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling of Benzofuran-4-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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